molecular formula C7H6Cl2N2O2 B8376506 Methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate

Methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate

Cat. No. B8376506
M. Wt: 221.04 g/mol
InChI Key: AATDPDGOPVFMNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H6Cl2N2O2 and its molecular weight is 221.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H6Cl2N2O2

Molecular Weight

221.04 g/mol

IUPAC Name

methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate

InChI

InChI=1S/C7H6Cl2N2O2/c1-3-4(7(12)13-2)11-6(9)5(8)10-3/h1-2H3

InChI Key

AATDPDGOPVFMNG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(C(=N1)Cl)Cl)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-chloro-3-(methoxycarbonyl)-2-methylpyrazine 1-oxide (8.83 g, 43.6 mmol) in toluene (100 mL) at 0° C. was added phosphorus oxychloride (10 ml, 109 mmol) and DMF (1 ml, 12.91 mmol). The reaction mixture was stirred at room temperature for 1 h, and then was heated to 85° C. fort 8 h. The mixture was cooled to RT and concentrated. The residue was diluted with EtOAc and washed with saturated NaHCO3 solution. The combined organic extracts were dried (MgSO4), filtered and concentrated in vacuo. The crude mixture was purified with ISCO (0% to 10% EtOAc/Hexanes) to afford the desired methyl 5,6-dichloro-3-methylpyrazine-2-carboxylate (6.51 g, 68% yield). 1H NMR (300 MHz, CDCl3) δ ppm 4.00 (3H, s), 2.83 (3H, s)
Name
5-chloro-3-(methoxycarbonyl)-2-methylpyrazine 1-oxide
Quantity
8.83 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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